Cas no 2228120-33-8 (methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate)
methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate
- methyl 2-amino-2-[1-(oxolan-3-yl)cyclopropyl]acetate
- 2228120-33-8
- EN300-1792450
-
- Inchi: 1S/C10H17NO3/c1-13-9(12)8(11)10(3-4-10)7-2-5-14-6-7/h7-8H,2-6,11H2,1H3
- InChI Key: RJCYRQJLNOTAOA-UHFFFAOYSA-N
- SMILES: O1CCC(C1)C1(C(C(=O)OC)N)CC1
Computed Properties
- Exact Mass: 199.12084340g/mol
- Monoisotopic Mass: 199.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 61.6Ų
methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1792450-1g |
methyl 2-amino-2-[1-(oxolan-3-yl)cyclopropyl]acetate |
2228120-33-8 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1792450-5g |
methyl 2-amino-2-[1-(oxolan-3-yl)cyclopropyl]acetate |
2228120-33-8 | 5g |
$4349.0 | 2023-09-19 | ||
| Enamine | EN300-1792450-10g |
methyl 2-amino-2-[1-(oxolan-3-yl)cyclopropyl]acetate |
2228120-33-8 | 10g |
$6450.0 | 2023-09-19 | ||
| Enamine | EN300-1792450-0.05g |
methyl 2-amino-2-[1-(oxolan-3-yl)cyclopropyl]acetate |
2228120-33-8 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1792450-0.1g |
methyl 2-amino-2-[1-(oxolan-3-yl)cyclopropyl]acetate |
2228120-33-8 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1792450-0.25g |
methyl 2-amino-2-[1-(oxolan-3-yl)cyclopropyl]acetate |
2228120-33-8 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1792450-0.5g |
methyl 2-amino-2-[1-(oxolan-3-yl)cyclopropyl]acetate |
2228120-33-8 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1792450-1.0g |
methyl 2-amino-2-[1-(oxolan-3-yl)cyclopropyl]acetate |
2228120-33-8 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1792450-2.5g |
methyl 2-amino-2-[1-(oxolan-3-yl)cyclopropyl]acetate |
2228120-33-8 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1792450-5.0g |
methyl 2-amino-2-[1-(oxolan-3-yl)cyclopropyl]acetate |
2228120-33-8 | 5g |
$4349.0 | 2023-06-02 |
methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate
Recent Advances in the Study of Methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate (CAS: 2228120-33-8)
Methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate (CAS: 2228120-33-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and oxolane (tetrahydrofuran) moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates.
The synthesis of methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving cyclopropanation and subsequent functionalization, which allowed for the scalable production of the compound. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.
Pharmacological evaluations of methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate have revealed its potential as a modulator of specific biological pathways. In vitro studies demonstrated its ability to interact with certain enzyme targets, particularly those involved in inflammatory and neurodegenerative diseases. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited inhibitory activity against a key enzyme in the NF-κB pathway, suggesting its potential as an anti-inflammatory agent.
Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the structural determinants of its bioactivity, paving the way for the design of derivatives with enhanced potency and selectivity. A recent preprint on bioRxiv (2023) detailed the crystal structure of the compound bound to its target enzyme, revealing critical interactions that could be exploited for drug optimization.
In addition to its therapeutic potential, methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate has also been explored as a chiral building block in asymmetric synthesis. Its rigid cyclopropyl ring and stereogenic center make it a valuable intermediate for the construction of complex molecules. A 2023 review in Chemical Communications highlighted its utility in the synthesis of peptidomimetics and other bioactive compounds, underscoring its versatility in drug discovery.
Despite these advancements, challenges remain in the clinical translation of methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and promising preliminary data make it a compelling subject for ongoing research.
In conclusion, methyl 2-amino-2-1-(oxolan-3-yl)cyclopropylacetate (CAS: 2228120-33-8) represents a promising scaffold in medicinal chemistry, with potential applications in inflammation, neurodegeneration, and beyond. Continued research into its synthesis, mechanism, and derivatives will likely yield valuable insights and therapeutic candidates in the coming years.
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